Cas no 782460-00-8 (6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide)

• Product Name: 6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide
• CAS No: 782460-00-8
• MF: C₁₃H₉ClFN₃O₂
• MW: 293.680865049362
• CID: 5454541
• PubChem ID: 2089405
• Update Time: 2025-06-22

6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS017040704
• Z27053966
• 6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide
• SR-01000056237
• SR-01000056237-1
• 782460-00-8
• EN300-18102810
• 6-Chloro-3-pyridinecarboxylic acid 2-(2-fluorobenzoyl)hydrazide

• Inchi： 1S/C13H9ClFN3O2/c14-11-6-5-8(7-16-11)12(19)17-18-13(20)9-3-1-2-4-10(9)15/h1-7H,(H,17,19)(H,18,20)
• InChI Key： UBHVWBKLCAKYSV-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(NNC(=O)C1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 293.0367324g/mol
• Monoisotopic Mass: 293.0367324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.7±50.0 °C(Predicted)
• pka: 8.81±0.23(Predicted)

Additional information on 6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide

6-Chloro-N'-(2-Fluorobenzoyl)pyridine-3-carbohydrazide: A Promising Compound in Medicinal Chemistry

6-Chloro-N'-(2-Fluorobenzoyl)pyridine-3-carbohydrazide (CAS No. 782460-00-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloro, fluoro, and carbohydrazide functionalities, offers a promising platform for the development of novel drugs targeting various diseases.

The chemical structure of 6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide consists of a pyridine ring substituted with a chloro group at the 6-position and a carbohydrazide moiety linked to a 2-fluorobenzoyl group. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The chloro and fluoro substituents enhance the lipophilicity and metabolic stability of the molecule, while the carbohydrazide group provides a reactive site for further chemical modifications.

Recent studies have highlighted the potential of 6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide has shown promise in cancer research. Studies conducted by a team at the National Cancer Institute revealed that this compound possesses significant antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism underlying its antiproliferative effects is believed to involve the induction of apoptosis through the activation of caspase cascades and the disruption of mitochondrial membrane potential.

The pharmacokinetic profile of 6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide has also been extensively studied. In vivo experiments using animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's low toxicity and high selectivity towards target cells further enhance its potential as a safe and effective drug candidate.

To further explore the therapeutic potential of 6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide, researchers are actively investigating its structure-activity relationships (SAR). By systematically modifying the chloro, fluoro, and carbohydrazide functionalities, scientists aim to optimize the compound's potency, selectivity, and pharmacokinetic properties. These efforts have led to the identification of several promising derivatives with enhanced biological activities.

In conclusion, 6-chloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide (CAS No. 782460-00-8) represents a valuable compound in medicinal chemistry with diverse therapeutic applications. Its unique structural features and promising biological activities make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in inflammation and cancer.